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Compound of Interest

Compound Name: 4,5-Dichloro-1-methylimidazole

Cat. No.: B072708

An In-depth Technical Guide to the Safe Handling of 4,5-Dichloro-1-methylimidazole

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is synthesized from Safety Data Sheets (SDS) of
structurally related compounds. Always consult the specific SDS provided by the supplier
before handling any chemical and adhere to all institutional and regulatory safety protocols.

Executive Summary

4,5-Dichloro-1-methylimidazole is a halogenated heterocyclic compound utilized as an
intermediate in chemical synthesis.[1] Due to its chemical structure, it is predicted to be an
irritant and potentially harmful if not handled with appropriate precautions. This guide provides
a comprehensive overview of its safety, handling, and toxicological profile based on available
data for similar molecules, such as 4,5-dichloro-1H-imidazole and 1-methylimidazole. Key
areas covered include hazard identification, personal protective equipment (PPE), emergency
procedures, and proper storage and disposal.

Hazard Identification and Classification

Based on data from analogous compounds, 4,5-Dichloro-1-methylimidazole is classified as a
hazardous chemical. The primary hazards are associated with irritation to the skin, eyes, and
respiratory system.

GHS Classification (Predicted):
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o Skin Corrosion/Irritation: Category 2[2][3]

e Serious Eye Damage/Eye Irritation: Category 2[2][3]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][2]
Signal Word: Warning[2][4]

Hazard Statements (Predicted):

e H315: Causes skin irritation.[2][4]

e H319: Causes serious eye irritation.[1][2][4]

o H335: May cause respiratory irritation.[1][2][4]

Precautionary Statements (Predicted):

e Prevention: P261, P264, P271, P280 - Avoid breathing dust, wash skin thoroughly after
handling, use only outdoors or in a well-ventilated area, wear protective gloves/eye
protection/face protection.[4][5][6]

» Response: P302+P352, P305+P351+P338 - IF ON SKIN: Wash with plenty of water. IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2][4]

o Storage: P403+P233, P405 - Store in a well-ventilated place. Keep container tightly closed.
Store locked up.[2][6]

o Disposal: P501 - Dispose of contents/container to an approved waste disposal plant.[2][6]

Below is a diagram illustrating the relationship between GHS hazard elements.

Hazard Identification

Hazard Statement
(e.g., H315: Causes skin irritation)
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(e.g., P280: Wear protective gloves)
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GHS Hazard Communication Flow

Physical and Chemical Properties

Quantitative data for 4,5-Dichloro-1-methylimidazole is limited. The table below summarizes
key physical properties based on the closely related compound 4,5-dichloro-1H-imidazole.

Property Value Source Compound
Molecular Formula CaHaClI2Nz2 4,5-Dichloro-1-methylimidazole
Molecular Weight 151.00 g/mol 4,5-Dichloro-1-methylimidazole
Appearance White to yellow solid 4,5-dichloro-1H-imidazole[2]
Melting Point 179 - 185 °C (354.2 - 365 °F) ?;f'dicmoro'lH'imidaZOIQ[Z]M]
Boiling Point No data available N/A

Flash Point No data available N/A

Solubility Soluble in water 1-methylimidazole[1]

Toxicology and Health Effects

No specific toxicological studies for 4,5-Dichloro-1-methylimidazole were found. The
information below is extrapolated from related imidazole compounds and should be treated as

indicative of potential hazards.

o Acute Oral Toxicity: Harmful if swallowed. The oral LD50 for 1-methylimidazole in rats is

1130 mg/kg.[8]

o Acute Dermal Toxicity: Toxic in contact with skin. The dermal LD50 for 1-methylimidazole in

rabbits is between 400-600 mg/kg.[8]

 Inhalation: May cause respiratory tract irritation, characterized by coughing and shortness of

breath.[1][2]
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Skin Contact: Causes skin irritation, which can manifest as redness, itching, and
inflammation.[1][2] Prolonged contact may lead to more severe irritation or burns.[8]

Eye Contact: Causes serious eye irritation.[1][2] Direct contact can result in redness,
watering, and pain.[8]

Chronic Exposure: Repeated or prolonged exposure may produce target organ damage.[8]
The International Agency for Research on Cancer (IARC) has classified the related
compound 4-methylimidazole (4-MEI) as a Group 2B carcinogen, meaning it is "possibly
carcinogenic to humans".[9][10]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is mandatory when working with this compound.

Engineering Controls and Personal Protective
Equipment (PPE)
e Engineering Controls: Always handle 4,5-Dichloro-1-methylimidazole inside a certified

chemical fume hood to minimize inhalation exposure.[7] Ensure that eyewash stations and
safety showers are readily accessible and in close proximity to the workstation.[2][7]

Personal Protective Equipment (PPE):

[¢]

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile). Inspect gloves
prior to use.[7]

o Eye/Face Protection: Use chemical safety goggles and a face shield.[7]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For tasks
with a higher risk of splashing, a chemically resistant apron is recommended.[7]

o Respiratory Protection: If handling large quantities or if dust is generated outside of a fume
hood, use a NIOSH-approved particulate respirator (e.g., N95).[4]
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Start: Prepare for Experiment

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

}

2. Work in Chemical Fume Hood

3. Weigh and Handle Compound

4. Perform Synthesis/Experiment

5. Store Securely in a Cool, Dry Place

6. Decontaminate Work Area & Glassware

7. Dispose of Waste in Labeled Container

8. Doff PPE Correctly

End of Process

Click to download full resolution via product page

Standard Laboratory Workflow

First-Aid Measures

Immediate action is required in case of exposure.

¢ Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2] If symptoms persist or if breathing is difficult, seek immediate medical attention.

[2]
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» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[2] Get medical attention if irritation develops or
persists.[2]

+ Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
including under the eyelids.[2] Remove contact lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[2]

¢ Ingestion: Do NOT induce vomiting.[8] Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person.[2] Call a physician or
poison control center immediately.[6]

Exposure Occurs

Skin/Eye Ingestion

Skin or Eye Con‘t}ol/

Immediately flush with water
for at least 15 minutes

Move to fresh air and keep at rest

Seek Immediate Medical Attention

Remove contaminated clothing

I

Report incident to supervisor

Click to download full resolution via product page
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Emergency First-Aid Protocol

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7]
Keep away from incompatible materials such as strong oxidizing agents.[1][8] Store locked

up.[1][2]

o Disposal: Dispose of this chemical and its container at an approved waste disposal plant.[2]
All waste must be handled in accordance with local, state, and federal regulations.[11] Do
not allow the product to enter drains.[5]

Fire-Fighting and Accidental Release Measures

o Fire-Fighting: In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide as extinguishing media.[12] Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[3] Hazardous combustion products may include carbon
oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[2][3]

o Accidental Release: For spills, wear appropriate PPE and ensure adequate ventilation. Avoid
dust formation.[12] Sweep or shovel spills into an appropriate, labeled container for disposal.
[7] Avoid allowing the substance to enter drains or waterways.[12]

Conclusion

4,5-Dichloro-1-methylimidazole is a chemical intermediate that requires careful handling due
to its potential to cause skin, eye, and respiratory irritation. While specific toxicological data is
not widely available, information from structurally similar compounds indicates that adherence
to standard laboratory safety protocols, including the use of engineering controls and
appropriate PPE, is essential to mitigate risks. All personnel must be thoroughly trained on
these handling and emergency procedures before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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